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Compound of Interest

Compound Name: R-6890

Cat. No.: B15620711

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This guide provides essential information and step-by-step procedures for the safe disposal of

R-6890, a potent synthetic opioid analytical reference standard.

Disclaimer: The Safety Data Sheet (SDS) from one supplier states that R-6890 is not a

hazardous substance or mixture.[1] However, other sources categorize it as a potent opioid

analgesic.[2] Given this discrepancy and the potential for significant harm associated with

opioids, it is imperative to handle and dispose of R-6890 with the high degree of caution

appropriate for a potent, controlled substance.

Key Safety and Disposal Information
The following table summarizes crucial data for the safe handling and disposal of R-6890.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15620711#bc-rfq
https://www.benchchem.com/product/b15620711/docs?utm_src=pdf-body#proper-disposal-of-r-6890-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15620711/docs?utm_src=pdf-body#proper-disposal-of-r-6890-a-guide-for-laboratory-professionals
https://file.medchemexpress.com/batch_PDF/HY-168366/R-6890-SDS-MedChemExpress.pdf
https://www.caymanchem.com/product/39967/r-6890
https://www.benchchem.com/product/b15620711/docs?utm_src=pdf-body#proper-disposal-of-r-6890-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15620711/docs?utm_src=pdf-body#proper-disposal-of-r-6890-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source

Chemical Name

8-[1-(4-chlorophenyl)ethyl]-1-

phenyl-1,3,8-

triazaspiro[4.5]decan-4-one

MedChemExpress

CAS Number 3222-88-6 MedChemExpress

Molecular Formula C21H24ClN3O MedChemExpress

Hazard Classification

Stated as "Not a hazardous

substance or mixture" by one

supplier, but categorized as a

potent synthetic opioid by

others. It is prudent to handle

as a hazardous and controlled

substance.

MedChemExpress, Cayman

Chemical

Personal Protective Equipment

(PPE)

Standard laboratory PPE

including a lab coat, chemical-

resistant gloves, and safety

glasses with side shields.

General Laboratory Best

Practices

Primary Disposal Method

Via a licensed hazardous

waste disposal company or a

DEA-registered reverse

distributor.

General Guidance for

Controlled Substances

Spill Procedure

Evacuate the area. Wear

appropriate PPE. Absorb the

spill with inert material and

place it in a sealed container

for disposal.

General Laboratory Best

Practices

Disposal Workflow for R-6890
The following diagram outlines the decision-making process for the proper disposal of R-6890.
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Start: R-6890 Waste Generated

Segregate R-6890 waste
from other waste streams

Is R-6890 a controlled
substance in your jurisdiction?

Contact Environmental Health &
Safety (EHS) Department

Yes No

Arrange for disposal via a
DEA-registered reverse distributor

If controlled

Arrange for disposal via a
licensed hazardous waste contractor

If not controlled but hazardous

Complete all required
waste disposal documentation

Label waste container clearly:
'Hazardous Waste - R-6890'

Store securely in a designated
and controlled area

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the compliant disposal of R-6890.
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Detailed Experimental Protocol for Disposal
Due to its nature as a potent synthetic opioid and likely classification as a controlled substance,

the primary and required method for the disposal of R-6890 is through a licensed and regulated

service. On-site chemical neutralization is not recommended due to the potential for incomplete

reaction and the creation of other hazardous byproducts.

Step 1: Segregation and Containerization

Immediately upon generation, segregate all R-6890 waste, including pure compound,

solutions, and contaminated materials (e.g., pipette tips, vials, gloves), from all other waste

streams.

Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container

should be compatible with the chemical nature of the waste.

Step 2: Proper Labeling

Label the waste container with "Hazardous Waste - R-6890" and include the full chemical

name.

Affix any additional hazard pictograms as required by your institution's Environmental Health

and Safety (EHS) department and local regulations.

Step 3: Secure Storage

Store the sealed waste container in a secure, designated, and well-ventilated area away

from incompatible materials.

Access to this storage area should be restricted to authorized personnel.

Step 4: Coordination with EHS and Licensed Waste Vendor

Contact your institution's EHS department to initiate the disposal process.

Your EHS department will have established procedures and contracts with licensed

hazardous waste disposal companies. If R-6890 is classified as a controlled substance in

your jurisdiction, disposal will need to be handled by a DEA-registered reverse distributor.
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Step 5: Documentation

Complete all necessary waste disposal paperwork as required by your institution and the

waste vendor. This documentation is crucial for regulatory compliance and tracking the waste

from "cradle to grave."

Step 6: Waste Pickup

The licensed waste vendor will collect the properly packaged and labeled R-6890 waste for

transport to a permitted treatment, storage, and disposal facility.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of R-6890, protecting both themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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